(S)-Cetirizine DiHCl (Levocetirizine S-Isomer DiHCl)
(S)-Cetirizine DiHCl (Levocetirizine S-Isomer DiHCl)
A nonsedating type histamine H1-receptor antagonist. A major metabolite of Hydroxyzine. Pharmacological activity resides primarily in the (R)-isomer. Antihystaminic.
Brand Name:
Vulcanchem
CAS No.:
163837-48-7
VCID:
VC0192756
InChI:
InChI=1S/C21H25ClN2O3.2ClH/c22-19-8-6-18(7-9-19)21(17-4-2-1-3-5-17)24-12-10-23(11-13-24)14-15-27-16-20(25)26;;/h1-9,21H,10-16H2,(H,25,26);2*1H/t21-;;/m0../s1
SMILES:
C1CN(CCN1CCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl.Cl.Cl
Molecular Formula:
C21H25ClN2O3. 2 HCl
Molecular Weight:
388.90 2 36.46
(S)-Cetirizine DiHCl (Levocetirizine S-Isomer DiHCl)
CAS No.: 163837-48-7
Impurities
VCID: VC0192756
Molecular Formula: C21H25ClN2O3. 2 HCl
Molecular Weight: 388.90 2 36.46
Purity: > 95%
CAS No. | 163837-48-7 |
---|---|
Product Name | (S)-Cetirizine DiHCl (Levocetirizine S-Isomer DiHCl) |
Molecular Formula | C21H25ClN2O3. 2 HCl |
Molecular Weight | 388.90 2 36.46 |
IUPAC Name | 2-[2-[4-[(S)-(4-chlorophenyl)-phenylmethyl]piperazin-1-yl]ethoxy]acetic acid;dihydrochloride |
Standard InChI | InChI=1S/C21H25ClN2O3.2ClH/c22-19-8-6-18(7-9-19)21(17-4-2-1-3-5-17)24-12-10-23(11-13-24)14-15-27-16-20(25)26;;/h1-9,21H,10-16H2,(H,25,26);2*1H/t21-;;/m0../s1 |
Standard InChIKey | PGLIUCLTXOYQMV-FGJQBABTSA-N |
Isomeric SMILES | C1CN(CCN1CCOCC(=O)O)[C@@H](C2=CC=CC=C2)C3=CC=C(C=C3)Cl.Cl.Cl |
SMILES | C1CN(CCN1CCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl.Cl.Cl |
Canonical SMILES | C1CN(CCN1CCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl.Cl.Cl |
Appearance | White Solid |
Melting Point | 189-194°C |
Description | A nonsedating type histamine H1-receptor antagonist. A major metabolite of Hydroxyzine. Pharmacological activity resides primarily in the (R)-isomer. Antihystaminic. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | (S)-[2-[4-[(4-Chlorophenyl)-phenylmethyl]-1-piperazinyl]ethoxy]acetic Acid Dihydrochloride; (+)-Cetirizine Dihydrochloride; Dextrocetirizine Dihydrochloride; |
PubChem Compound | 11754067 |
Last Modified | Nov 11 2021 |
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